Cas no 195060-94-7 (4-methyl-2-(N-methylacetamido)pentanoic acid)

• Product Name: 4-methyl-2-(N-methylacetamido)pentanoic acid
• CAS No: 195060-94-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD18863053
• CID: 3865402
• PubChem ID: 23279429
• Update Time: 2025-10-31

4-methyl-2-(N-methylacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Leucine, N-acetyl-N-methyl-
• 4-methyl-2-(N-methylacetamido)pentanoic acid
• 195060-94-7
• SCHEMBL23182436
• EN300-8077789
• AKOS013013854

• MDL： MFCD18863053
• Inchi： 1S/C9H17NO3/c1-6(2)5-8(9(12)13)10(4)7(3)11/h6,8H,5H2,1-4H3,(H,12,13)/t8-/m0/s1
• InChI Key： PMLGUHPWWFBELQ-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)N(C(C)=O)C

Computed Properties

• Exact Mass: 187.12084340Da
• Monoisotopic Mass: 187.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-methyl-2-(N-methylacetamido)pentanoic acid

Introduction to 4-methyl-2-(N-methylacetamido)pentanoic acid (CAS No. 195060-94-7)

4-methyl-2-(N-methylacetamido)pentanoic acid, identified by its Chemical Abstracts Service (CAS) number 195060-94-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, featuring a pentanoic acid backbone with substituents that include a methyl group and an N-methylacetamide moiety, exhibits intriguing biochemical interactions that make it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-methyl-2-(N-methylacetamido)pentanoic acid consists of a five-carbon chain (pentanoic acid) with a methyl group attached at the fourth carbon position and an N-methylacetamide group at the second carbon. This specific arrangement contributes to its distinct chemical reactivity and potential biological activity. The N-methylacetamide functionality, in particular, is known to enhance the solubility and stability of molecules in aqueous environments, making it a valuable component in drug design for improving pharmacokinetic profiles.

In recent years, the study of 4-methyl-2-(N-methylacetamido)pentanoic acid has been influenced by advancements in computational chemistry and high-throughput screening techniques, which have enabled researchers to more efficiently explore its potential applications. Computational models have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Such interactions could be exploited for the development of drugs targeting conditions such as metabolic disorders, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 4-methyl-2-(N-methylacetamido)pentanoic acid is its role as a building block in the synthesis of more complex molecules. Its structural features allow it to serve as a precursor for the development of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with improved stability and pharmacological properties. Researchers have been particularly interested in using this compound to create inhibitors of proteases, which are enzymes critical in many disease processes, including cancer and infections.

Recent experimental studies have begun to unravel the pharmacological potential of derivatives of 4-methyl-2-(N-methylacetamido)pentanoic acid. For instance, modifications to the methyl group or the N-methylacetamide moiety have shown promising results in preclinical models. These modifications can fine-tune the compound's binding affinity and selectivity, reducing off-target effects and enhancing therapeutic efficacy. Such findings align with the broader trend in drug discovery toward personalized medicine, where compounds are tailored to individual patient needs based on their unique biological profiles.

The synthesis of 4-methyl-2-(N-methylacetamido)pentanoic acid itself presents an interesting challenge due to its complex functional groups. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic chemistry, such as transition-metal-catalyzed reactions and enzymatic catalysis, have provided more efficient and sustainable methods for producing this compound on an industrial scale.

The chemical properties of 4-methyl-2-(N-methylacetamido)pentanoic acid also make it a valuable tool for studying protein-ligand interactions. Its ability to form stable complexes with biological targets allows researchers to use it as a probe to understand binding mechanisms at a molecular level. This information is crucial for designing drugs that can effectively modulate these interactions without causing adverse effects.

In conclusion, 4-methyl-2-(N-methylacetamido)pentanoic acid (CAS No. 195060-94-7) represents a significant area of research in pharmaceutical chemistry. Its unique structure and functional properties make it a versatile compound with potential applications across multiple therapeutic areas. As research continues to uncover new ways to harness its biochemical interactions, this molecule is likely to play an increasingly important role in the development of next-generation pharmaceuticals.